N-(2-methoxyphenethyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C21H22N4O3S/c1-14-6-5-8-16(12-14)23-20(27)25-21-24-17(13-29-21)19(26)22-11-10-15-7-3-4-9-18(15)28-2/h3-9,12-13H,10-11H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: DLPMHKSXALGNKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)C(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(2-methoxyphenethyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is also known as MTUCB and belongs to the class of thiazole derivatives. This compound has been studied for its potential therapeutic properties and has shown promising results in various preclinical studies.

Scientific Research Applications

Photoreactions and Photochemistry

One significant application is in the realm of photochemistry, where thiazole derivatives, such as 2-(4-thiazolyl)-1H-benzimidazole, undergo photoreactions in the presence of singlet oxygen, leading to various photoproducts. These reactions offer insights into the photostability and photoinduced transformations of thiazole compounds, which could be relevant for the design of light-sensitive materials or drugs (Mahran, Sidky, & Wamhoff, 1983).

Antimicrobial and Anti-inflammatory Agents

Thiazole derivatives are also prominent in medicinal chemistry for their antimicrobial and anti-inflammatory properties. For instance, benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and identified as potent anti-inflammatory and analgesic agents. These compounds exhibit cyclooxygenase inhibition and display significant analgesic and anti-inflammatory activities, highlighting the therapeutic potential of thiazole derivatives in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Corrosion Inhibition

Moreover, thiazole compounds have found applications in corrosion science, where derivatives such as 2-Amino-4-(p-tolyl)thiazole have been studied for their effectiveness in inhibiting mild steel corrosion in acidic environments. These studies provide a foundation for developing corrosion inhibitors that could protect metals in industrial applications, ensuring longevity and durability (Khaled & Amin, 2009).

Material Science and Solid-Phase Synthesis

In material science, thiazole derivatives are synthesized for their potential applications in various fields. For example, the solid-phase synthesis of 2-amino-5-carboxamide thiazole derivatives highlights the versatility of thiazole compounds in designing new materials with potential applications ranging from drug discovery to material engineering (Kim, Kwon, Han, & Gong, 2019).